Cas no 95566-41-9 (1-Hexanamine,6-isocyanato-)

• Product Name: 1-Hexanamine,6-isocyanato-
• CAS No: 95566-41-9
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• CID: 814133
• PubChem ID: 146878
• Update Time: 2025-04-19

1-Hexanamine,6-isocyanato- Chemical and Physical Properties

Names and Identifiers

• 1-Hexanamine,6-isocyanato-
• 1,6-hexamethyleneaminoisocyanate
• 6-isocyanatohexan-1-amine
• 1-Hexanamine, 6-isocyanato-
• SCHEMBL9627776
• DTXSID30241883
• 95566-41-9

• Inchi： 1S/C7H14N2O/c8-5-3-1-2-4-6-9-7-10/h1-6,8H2
• InChI Key： WKOZVZPXSAEOMY-UHFFFAOYSA-N
• SMILES： O=C=NCCCCCCN

Computed Properties

• Exact Mass: 142.111
• Monoisotopic Mass: 142.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 0.98
• Boiling Point: 216.5°Cat760mmHg
• Flash Point: 84.8°C
• Refractive Index: 1.476